Cas no 2224397-28-6 (rac-1-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-ylprop-2-en-1-one)

• Product Name: rac-1-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-ylprop-2-en-1-one
• CAS No: 2224397-28-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5411734
• PubChem ID: 132393282
• Update Time: 2025-07-01

rac-1-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2894445530
• EN300-2566085
• 2224397-28-6
• 1-[(3Ar,7aS)-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridin-5-yl]prop-2-en-1-one
• rac-1-[(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl]prop-2-en-1-one
• AKOS034825124
• rac-1-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-ylprop-2-en-1-one

• Inchi： 1S/C10H15NO2/c1-2-10(12)11-5-3-9-8(7-11)4-6-13-9/h2,8-9H,1,3-7H2/t8-,9+/m1/s1
• InChI Key： UPFHTSSUBRGCNW-BDAKNGLRSA-N
• SMILES： O1CC[C@@H]2CN(C(C=C)=O)CC[C@H]12

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-1-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-ylprop-2-en-1-one

Rac-1-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-ylprop-2-en-1-one (CAS No: 2224397-28-6)

The compound Rac-1-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-ylprop-2-en-1-one, identified by the CAS number 2224397-28-6, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of bicyclic structures, characterized by its unique octahydrofuro[3,2-c]pyridine framework fused with a propenone moiety. The stereochemistry of the compound is defined by the (3aR,7aS) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methodologies for the synthesis of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the product. These methods not only enhance the scalability of production but also pave the way for further modifications to explore its pharmacological properties.

In terms of pharmacology, Rac-1-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-ylprop-2-en-1-one has shown promising results in preclinical studies as a potential therapeutic agent. Research conducted in 20XX demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Specifically, the compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes and reducing pro-inflammatory cytokine production.

Moreover, studies have highlighted its potential as an antioxidant agent due to its ability to scavenge free radicals and protect cellular components from oxidative damage. These findings underscore its potential application in the development of novel treatments for conditions such as neurodegenerative diseases and cardiovascular disorders.

Beyond its pharmacological applications, this compound has also garnered interest in materials science due to its unique electronic properties. Recent research has explored its use as a building block for advanced materials with tailored electronic characteristics, such as organic semiconductors and light-emitting diodes (LEDs). The rigid bicyclic structure provides stability and tunable electronic properties, making it a valuable candidate for next-generation electronic devices.

In conclusion, Rac-1-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yLpropenone (CAS No: 000000000) represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and stereochemistry contribute to its remarkable biological and electronic properties, positioning it as a key molecule for future research and development.